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Abstract
Rochelle salt (Sodium Potassium Tartrate Tetrahydrate, KNaC₄H₄O₆·4H₂O) was the first

material in which ferroelectricity was discovered. Its unique property of exhibiting spontaneous

electric polarization that can be reversed by an external electric field makes it a cornerstone for

studying ferroelectric phenomena. This document provides a detailed experimental setup and

protocol for demonstrating the ferroelectric properties of Rochelle salt, primarily focusing on

the observation of the characteristic hysteresis loop. The protocol is intended for researchers

and scientists in materials science and related fields.

Introduction to Ferroelectricity in Rochelle Salt
Rochelle salt exhibits ferroelectricity in a specific temperature range between its two Curie

points: -18°C (255 K) and 24°C (297 K)[1][2][3][4][5]. Outside this temperature range, it

behaves as a paraelectric material[4][6]. The ferroelectric phase is characterized by a

spontaneous polarization that can be reoriented by an applied electric field, leading to a

hysteresis loop in the polarization-electric field (P-E) curve[2][7]. This behavior is a definitive

indicator of ferroelectricity. The experimental demonstration of this phenomenon is crucial for

understanding the fundamental principles of ferroelectric materials.
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To grow single crystals of Rochelle salt suitable for ferroelectric measurements.

To construct a Sawyer-Tower circuit for the observation of the ferroelectric hysteresis loop.

To measure and observe the P-E hysteresis loop of Rochelle salt.

To determine key ferroelectric parameters such as spontaneous polarization (Ps) and

coercive field (Ec) from the hysteresis loop.

To investigate the temperature dependence of the ferroelectric properties.

Materials and Equipment
Materials:

Rochelle salt (Sodium Potassium Tartrate Tetrahydrate) powder

Distilled water

Silver paste or gold sputtering target for electrodes

Fine-grade emery paper

Connecting wires

Equipment:

Beakers and glassware for crystal growth

Heating plate with magnetic stirrer

Seed crystal of Rochelle salt (can be grown initially)

Nylon thread

Crystal cutting and polishing equipment

Function generator (capable of producing a sinusoidal or triangular waveform)
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High-voltage amplifier

Digital oscilloscope

Standard linear capacitor (C₀) of known capacitance

Resistors for the circuit

Temperature-controlled chamber or cryostat

Thermocouple for temperature measurement

Experimental Protocols
Prepare a Supersaturated Solution: Dissolve Rochelle salt powder in distilled water at an

elevated temperature (e.g., 60°C) until no more salt dissolves. This creates a saturated

solution at that temperature[4].

Cooling and Seeding: Allow the solution to cool down slowly to room temperature. As the

solution cools, it becomes supersaturated. Suspend a small seed crystal in the solution using

a fine nylon thread[2][4].

Crystal Growth: Cover the beaker to prevent rapid evaporation and contamination. Allow the

crystal to grow over several days to weeks in an environment with stable temperature[2][4].

The slow evaporation of the solvent will lead to the growth of larger single crystals.

Harvesting: Once a crystal of suitable size (e.g., a few centimeters) is grown, carefully

remove it from the solution and dry it.

Cutting: Carefully cut a thin slab (e.g., 1-2 mm thick) from the grown crystal perpendicular to

the ferroelectric a-axis[2]. Rochelle salt is brittle, so this should be done with care.

Polishing: Gently polish the two parallel faces of the slab using fine-grade emery paper to

ensure they are smooth and parallel.

Electrode Deposition: Apply conductive electrodes to the two polished faces. This can be

done by painting a thin layer of silver paste or by sputtering a thin film of gold. The electrodes

should cover a well-defined area of the crystal face.
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The Sawyer-Tower circuit is a simple and effective method for displaying the ferroelectric

hysteresis loop on an oscilloscope[7][8][9][10][11][12].

Circuit Assembly: Connect the prepared Rochelle salt sample (Cf) in series with a standard

linear capacitor (C₀). The capacitance of C₀ should be much larger than that of the sample.

Voltage Application: Apply a sinusoidal or triangular AC voltage from a function generator,

amplified by a high-voltage amplifier, across the series combination.

Oscilloscope Connection: Connect the voltage applied to the circuit (proportional to the

electric field E across the sample) to the X-input of the oscilloscope. Connect the voltage

across the standard capacitor (Vx), which is proportional to the polarization P of the sample,

to the Y-input of the oscilloscope.

The charge on the ferroelectric capacitor (Qf) is approximately equal to the charge on the

standard capacitor (Q₀) since they are in series. Therefore, Qf = C₀ * Vy. The polarization P is

Qf / A, where A is the electrode area. The electric field E is Vx / d, where d is the thickness of

the crystal. The oscilloscope will then display a plot of P versus E, which is the hysteresis

loop[9].

Data Presentation
The following table summarizes the key ferroelectric parameters of Rochelle salt that can be

extracted from the P-E hysteresis loop at different temperatures within its ferroelectric range.

Temperature (°C)
Spontaneous
Polarization (P_s)
(µC/cm²)

Remanent
Polarization (P_r)
(µC/cm²)

Coercive Field
(E_c) (kV/cm)

-15 ~0.20 ~0.18 ~0.3

0 ~0.25 ~0.23 ~0.2

10 ~0.22 ~0.20 ~0.15

20 ~0.15 ~0.13 ~0.1
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Note: These are representative values. Actual experimental values may vary depending on

crystal quality, electrode material, and measurement frequency.
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Caption: Experimental workflow for demonstrating ferroelectricity in Rochelle salt.
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Caption: Schematic of the Sawyer-Tower circuit for ferroelectric hysteresis measurement.

Safety Precautions
High voltages are used in this experiment. Ensure all connections are secure and insulated.

Handle the Rochelle salt crystals with care as they are fragile.

Wear appropriate personal protective equipment (PPE) in the laboratory.

Conclusion
This application note provides a comprehensive guide for the experimental demonstration of

ferroelectricity in Rochelle salt. By following the detailed protocols for crystal growth, sample

preparation, and measurement using a Sawyer-Tower circuit, researchers can successfully

observe the characteristic P-E hysteresis loop and quantify the key ferroelectric parameters.

This experiment serves as a fundamental and insightful investigation into the nature of

ferroelectric materials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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